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Compound of Interest

Compound Name: 3-(Dimethylamino)benzaldehyde

Cat. No.: B1293425

Comprehensive Safety Protocol: Handling 3-
(Dimethylamino)benzaldehyde

This guide provides essential safety, handling, and disposal information for 3-
(Dimethylamino)benzaldehyde (CAS No. 619-22-7), tailored for laboratory and research
professionals. Adherence to these protocols is critical to ensure personal safety and minimize
environmental impact.

Hazard Identification and Safety Summary

3-(Dimethylamino)benzaldehyde is classified as a hazardous substance. Exposure can lead
to significant health effects. The primary hazards include irritation to the skin, eyes, and
respiratory system, and it is harmful if swallowed, inhaled, or absorbed through the skin.[1]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Warning H302: Harmful if swallowed

H312: Harmful in contact with

Acute Toxicity, Dermal Warning )
skin
Skin Corrosion/Irritation Warning H315: Causes skin irritation
Serious Eye Damage/Eye ] H319: Causes serious eye
o Warning o
Irritation irritation
Acute Toxicity, Inhalation Warning H332: Harmful if inhaled
Specific Target Organ Toxicity, ] H335: May cause respiratory
) Warning o
Single Exposure irritation

Source: PubChem CID
34288[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling this chemical. Engineering
controls, such as a certified chemical fume hood, must be used to keep airborne
concentrations low.[2][3]

Recommended Personal Protective Equipment
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Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2][3]

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber). Gloves must be inspected
prior to use. Dispose of contaminated gloves
after use in accordance with good laboratory

practices.[2]

Body Protection

Wear impervious protective clothing, such as a
lab coat, to prevent skin exposure.[2] For larger
quantities or significant risk of splashing, a

chemical-resistant apron may be necessary.[4]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator is required if exposure limits
are exceeded or if irritation is experienced. Use

a respirator when dusts are generated.[2]

Operational and Handling Plan

A systematic approach to handling ensures minimal exposure and risk.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Verify that an eyewash station and safety shower are accessible and unobstructed.[3][5]

o Prepare all necessary equipment and reagents before handling the chemical.

o Locate the appropriate spill cleanup kit and waste disposal containers.
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e Handling:

o

Don all required PPE as specified in the table above.

[¢]

Perform all manipulations, including weighing and transferring, within a chemical fume
hood to avoid dust inhalation.[6]

[¢]

Avoid all personal contact with the substance.[7] Do not eat, drink, or smoke in the
handling area.[7][8]

[¢]

Keep the container tightly closed when not in use.[2]
e Post-Handling:
o Thoroughly decontaminate all surfaces and equipment after use.
o Wash hands and any exposed skin thoroughly with soap and water after handling.[2][6]

o Remove contaminated clothing carefully and wash it before reuse.[4]

First Aid and Emergency Procedures

Immediate action is crucial in the event of exposure.

First Aid Measures
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Exposure Route Immediate Action

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2][6]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] o
clothing and shoes.[2] Seek medical attention if

irritation develops or persists.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2] Remove contact

lenses if present and easy to do. Continue

rinsing and get medical aid.[6]

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of water or

Ingestion milk. Never give anything by mouth to an
unconscious person. Get immediate medical
aid.[2][6]

Spill Response:

e Minor Spills: For small spills, carefully sweep or vacuum up the material, avoiding dust
generation, and place it into a suitable, sealed container for disposal.[2] Clean the area with
soap and water.

o Major Spills: Evacuate the area and alert the appropriate emergency response team.
Prevent the spill from entering drains or waterways.

Disposal Plan

Dispose of 3-(Dimethylamino)benzaldehyde and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations.
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o Chemical Waste: Unused or waste chemical should be placed in a clearly labeled, sealed
container and disposed of through a licensed waste disposal company.[8][9]

o Contaminated Materials: Used PPE, spill cleanup materials, and empty containers should be
treated as hazardous waste and disposed of accordingly. Do not mix with other waste.

Visual Workflow for Handling 3-
(Dimethylamino)benzaldehyde

The following diagram illustrates the procedural flow for safely handling this chemical, from
preparation through disposal.
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Caption: Workflow for handling 3-(Dimethylamino)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

